Cas no 142148-14-9 (Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester)

Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester structure
142148-14-9 structure
Product Name:Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester
CAS No:142148-14-9
MF:C9H14O3S
MW:202.270661830902
CID:105597
PubChem ID:53482060
Update Time:2025-04-18

Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester
    • (1-ACETYLSULFANYLMETHYL-CYCLOPROPYL)-ACETIC ACID METHYL ESTER
    • 1-[(Acetylthio)methyl]cyclopropaneacetic acid methyl ester
    • methyl 2-[1-(acetylsulfanylmethyl)cyclopropyl]acetate
    • 1-acetylmercaptomethyl-cyclopropaneacetic acid methyl ester
    • DTXSID00703862
    • AKOS015909881
    • 1-[(Acetylthio)methyl]-cyclopropaneaceticacidmethylester
    • FT-0724928
    • A18200
    • Methyl 1-(acetylthiomethyl)cyclopropane acetate
    • SCHEMBL625848
    • Methyl {1-[(acetylsulfanyl)methyl]cyclopropyl}acetate
    • LWCGYSJHYCTYEQ-UHFFFAOYSA-N
    • Methyl 1-(acetylthiomethyl)cyclopropane-acetate
    • 142148-14-9
    • 1-[(Acetylthio)methyl]-cyclopropaneacetic acid methyl ester
    • METHYL 2-{1-[(ACETYLSULFANYL)METHYL]CYCLOPROPYL}ACETATE
    • Methyl 1-(acetylthiomethyl)cyclopropaneacetate
    • Inchi: 1S/C9H14O3S/c1-7(10)13-6-9(3-4-9)5-8(11)12-2/h3-6H2,1-2H3
    • InChI Key: LWCGYSJHYCTYEQ-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)CC1(CC(=O)OC)CC1

Computed Properties

  • Exact Mass: 202.06600
  • Monoisotopic Mass: 202.06636548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 68.7Ų

Experimental Properties

  • PSA: 68.67000
  • LogP: 1.60940

Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester Production Method

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